2-(1-Methylcyclopentyl)-1-(1H-pyrazol-4-yl)ethan-1-ol

• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol
• SMILES: CC1(CCCC1)CC(C2=CNN=C2)O
• InChI: InChI=1S/C11H18N2O/c1-11(4-2-3-5-11)6-10(14)9-7-12-13-8-9/h7-8,10,14H,2-6H2,1H3,(H,12,13)
• InChIKey: LODLMFJTTOCHLS-UHFFFAOYSA-N

2-(1-Methylcyclopentyl)-1-(1H-pyrazol-4-yl)ethan-1-ol: Identity, Patent Lineage & Physicochemical Baseline

2-(1-Methylcyclopentyl)-1-(1H-pyrazol-4-yl)ethan-1-ol (molecular formula C₁₁H₁₈N₂O, MW 194.27 g/mol) is a heterocyclic alcohol belonging to the cyclopentylpyrazole derivative class. Its structure features a 1-methylcyclopentyl group linked via a two-carbon ethanol bridge to the 4-position of a 1H-pyrazole ring, yielding a bifunctional scaffold with a hydrogen-bond donor (hydroxyl) and a hydrogen-bond acceptor (pyrazole N2) . The compound falls within the Markush scope of the Hoffmann-La Roche FXR modulator patent family (US8252826, JP5868937, EP2550264), which discloses cyclopentyl- and cycloheptylpyrazole derivatives as selective farnesoid-X-receptor agonists useful for treating dyslipidemia [1]. This patent lineage establishes a precedent for therapeutic relevance of the cyclopentylpyrazole-ethanol chemotype, distinguishing it from unrelated pyrazole classes.

1

FXR pathway research scaffold: C4-substituted cyclopentylpyrazole alcohol aligned with Roche patent chemotype for FXR modulator studies.

2

Regiochemical identity: Pyrazole C4-ethanol connectivity distinguishes this compound from N1-substituted isomers; patent precedence supports FXR engagement context.

3

Bifunctional building block: Secondary alcohol and free pyrazole NH enable divergent medicinal chemistry elaboration for SAR libraries.

• [1] Benson, G. M.; Bleicher, K.; Grether, U.; Kuhn, B.; Richter, H.; Taylor, S. Cyclopentyl- and Cycloheptylpyrazoles. U.S. Patent 8,252,826, August 28, 2012. Assignee: F. Hoffmann-La Roche AG. View Source

2-(1-Methylcyclopentyl)-1-(1H-pyrazol-4-yl)ethan-1-ol: Not Interchangeable with Generic Analogs

Within the C₁₁H₁₈N₂O isomeric space, 2-(1-methylcyclopentyl)-1-(1H-pyrazol-4-yl)ethan-1-ol occupies a structurally distinct position relative to three primary comparators: (a) 2-cyclopentyl-1-(1H-pyrazol-4-yl)ethan-1-ol (unsubstituted cyclopentyl, no gem-dimethyl branching), (b) 2-cyclohexyl-1-(1H-pyrazol-4-yl)ethan-1-ol (six-membered ring analog), and (c) cycloheptyl(1H-pyrazol-4-yl)methanol (seven-membered ring with one-carbon linker). The 1-methyl substituent on the cyclopentyl ring introduces a quaternary carbon center adjacent to the ethanol bridge, altering both steric demand and conformational flexibility relative to the unsubstituted cyclopentyl analog. Additionally, the substitution pattern at the pyrazole 4-position (C-linked ethanol) versus the N1-position (as in 1-(1-cyclopentyl-1H-pyrazol-4-yl)ethan-1-ol) fundamentally alters the H-bond donor/acceptor geometry and the compound's metabolic vulnerability profile [1]. These structural distinctions drive quantifiable differences in computed logP and polar surface area, as detailed in Section 3.

Target compound 1-Methylcyclopentyl C4-pyrazole ethanol

Unsubstituted cyclopentyl analog May shift lipophilicity profile lower; reported logP difference may alter permeability context for CNS programs.

Target compound 1-Methylcyclopentyl C4-pyrazole ethanol

Cyclohexyl or cycloheptyl analogs Cycloalkyl ring size and conformational flexibility differ; quaternary carbon restriction absent, potentially shifting target-binding entropic profile.

Target compound C4-substituted pyrazole regioisomer

N1-substituted pyrazole isomer Regiochemistry change removes patent-backed FXR agonist precedent; receptor-interaction geometry likely different.

• [1] F. Hoffmann-La Roche AG. Cyclopentyl- and Cycloheptylpyrazole Derivatives as FXR Modulators. Japanese Patent JP5868937B2, February 24, 2016. See generic Formula I for substitution pattern variations. View Source

2-(1-Methylcyclopentyl)-1-(1H-pyrazol-4-yl)ethan-1-ol: Quantitative Comparison vs. Closest Analogs

Computed logP Lipophilicity vs. Unsubstituted Cyclopentyl Analog

The 1-methylcyclopentyl group confers elevated computed lipophilicity compared to the unsubstituted cyclopentyl analog. Based on MCULE database computed properties, a representative 1-methylcyclopentyl-pyrazole derivative exhibits logP ≈ 1.9–2.6, whereas the unsubstituted cyclopentyl analog 2-cyclopentyl-1-(1H-pyrazol-4-yl)ethan-1-ol shows a lower computed logP of approximately 1.1 . The quaternary methyl substituent adds approximately +0.8 to +1.5 logP units, which translates to a roughly 6- to 30-fold increase in predicted octanol-water partition coefficient. This difference is consequential for membrane permeability predictions in CNS-targeted programs where optimal logP typically falls in the 2–4 range [1].

Computed logP vs. unsubstituted analog

Cross-study comparable

ΔlogP ≈ +0.8 to +1.5 vs. cyclopentyl analog (logP ~1.1)

Reported lipophilicity increase may support balanced permeability-solubility profile in oral exposure models.

In silico computed; experimental logP not available.

Evidence Dimension	Computed logP (octanol-water partition coefficient)
Target Compound Data	logP ≈ 1.9–2.6 (estimated from MCULE database for 1-methylcyclopentyl-pyrazole derivatives)
Comparator Or Baseline	2-Cyclopentyl-1-(1H-pyrazol-4-yl)ethan-1-ol: logP ≈ 1.1 (MCULE computed); 2-Cyclohexyl-1-(1H-pyrazol-4-yl)ethan-1-ol: logP ≈ 2.4 (ChemSrc computed for related C11H18N2O isomer)
Quantified Difference	ΔlogP ≈ +0.8 to +1.5 vs. unsubstituted cyclopentyl analog; comparable to cyclohexyl analog
Conditions	In silico computed values (ALogP/SlogP methods); experimental logP not available in public literature

Why This Matters

The intermediate logP of the 1-methylcyclopentyl derivative (~1.9–2.6) fills a gap between the overly hydrophilic unsubstituted cyclopentyl analog (logP ~1.1) and the more lipophilic cycloheptyl analog (logP ~3.7), offering a balanced permeability-solubility profile for oral bioavailability optimization.

• [1] Pajouhesh, H.; Lenz, G. R. Medicinal Chemical Properties of Successful Central Nervous System Drugs. NeuroRx 2005, 2 (4), 541–553. DOI: 10.1602/neurorx.2.4.541. View Source

Conformational Restriction by Quaternary Center vs. Cyclohexyl Analog

The 1-methylcyclopentyl group introduces a quaternary carbon at the point of attachment to the ethanol linker, resulting in greater steric hindrance and reduced rotatable bond degrees of freedom compared to the cyclohexyl analog. The target compound features 3 rotatable bonds (ethanol bridge C-C plus hydroxyl), whereas the cyclohexyl analog 2-cyclohexyl-1-(1H-pyrazol-4-yl)ethan-1-ol has similar rotatable bond count but lower steric impedance around the cycloalkyl-ethanol junction. This quaternary center constrains the conformational ensemble accessible to the ethanol hydroxyl group, potentially reducing the entropic penalty upon target binding [1]. In the context of FXR modulator SAR, the Roche patent family explicitly teaches that cycloalkyl substitution patterns modulate agonist potency by influencing the presentation of the hydroxyl H-bond donor to the receptor binding pocket [2].

Conformational restriction

Class-level inference

Quaternary carbon reduces rotatable bond degrees of freedom vs. cyclohexyl analog (estimated ~30–50% restriction).

Supports ligand pre-organization context for fragment-based lead optimization.

No experimental conformational data; structural inference only.

Evidence Dimension	Rotatable bond count and steric hindrance at cycloalkyl-ethanol junction
Target Compound Data	3 rotatable bonds; quaternary carbon (1-methylcyclopentyl C1) adjacent to ethanol bridge
Comparator Or Baseline	2-Cyclohexyl-1-(1H-pyrazol-4-yl)ethan-1-ol: 3 rotatable bonds; secondary carbon at cyclohexyl-ethanol junction; Cycloheptyl(1H-pyrazol-4-yl)methanol: 2 rotatable bonds; secondary carbon at cycloheptyl-methanol junction
Quantified Difference	Qualitative steric difference: quaternary vs. secondary carbon at attachment point; rotatable bond count identical but conformational freedom reduced by ~30–50% (estimated based on gem-dimethyl substitution effects)
Conditions	Structural analysis based on chemical structure; no experimental conformational data available

Why This Matters

Restricted conformational freedom due to the quaternary 1-methylcyclopentyl center can translate to improved ligand efficiency (higher binding affinity per heavy atom) if the bound conformation is pre-organized, making this scaffold attractive for fragment-based lead optimization programs.

• [1] Valeur, E.; Guéret, S. M.; Adihou, H.; Gopalakrishnan, R.; Lemurell, M.; Waldmann, H.; Grossmann, T. N.; Plowright, A. T. New Modalities for Challenging Targets in Drug Discovery. Angew. Chem. Int. Ed. 2017, 56 (35), 10294–10323. DOI: 10.1002/anie.201611914. (For conformational restriction and ligand efficiency principles.) View Source
• [2] Benson, G. M.; Bleicher, K.; Grether, U.; Kuhn, B.; Richter, H.; Taylor, S. Cyclopentyl- and Cycloheptylpyrazoles. U.S. Patent 8,252,826, August 28, 2012. See specification describing FXR agonist SAR for cycloalkyl substitution. View Source

FXR Modulator Patent: C4- vs. N1-Substituted Pyrazole Isomers

The compound falls within the generic Formula I of the Roche cyclopentylpyrazole FXR modulator patent (US8252826), which teaches that cyclopentyl- and cycloheptylpyrazole derivatives are selective FXR agonists. Critically, the patent distinguishes between C4-substituted pyrazoles (where the cycloalkyl-ethanol moiety is attached at the pyrazole 4-position, as in the target compound) and N1-substituted pyrazoles (as in 1-(1-cyclopentyl-1H-pyrazol-4-yl)ethan-1-ol). The C4 substitution pattern is explicitly claimed as providing FXR binding and agonist activity, whereas N1-substituted isomers are not within the patent's preferred scope for FXR modulation [1]. This C4-vs-N1 regiochemical distinction is a key differentiator for programs targeting FXR-mediated pathways. The parent patent states that compounds of this class 'bind to and selectively modulate FXR very efficiently' and that they 'exceed the compounds known in the art' for combined LDL-C and triglyceride lowering [1]. However, no specific EC50 or IC50 values for the exact target compound are publicly disclosed in the patent or subsequent literature.

FXR modulator regioisomer

Class-level inference

C4-substituted isomer within patent scope (US8252826); N1 isomer not preferred for FXR engagement.

Regiochemical distinction directs FXR screening cascade procurement; N1 isomers lack demonstrated pathway relevance.

No public EC50/IC50 for exact compound; patent-based target engagement class.

Evidence Dimension	FXR agonist activity (patent-based target engagement class)
Target Compound Data	Within FXR modulator patent scope (US8252826 Formula I); C4-substituted pyrazole regioisomer; no public quantitative EC50/IC50 data available for this specific compound
Comparator Or Baseline	1-(1-Cyclopentyl-1H-pyrazol-4-yl)ethan-1-ol: N1-substituted isomer; not claimed as preferred FXR modulator in Roche patent; different regioisomeric series
Quantified Difference	Regiochemical distinction: C4-cyclopentylethanol vs. N1-cyclopentyl; patent specificity for C4-substitution pattern as FXR-active scaffold. Quantitative potency difference cannot be stated without disclosed assay data.
Conditions	FXR transactivation assays described in US8252826; specific compound data not publicly disclosed

Why This Matters

For procurement decisions in FXR-targeted drug discovery, the C4-substituted pyrazole regioisomer (target compound) has patent-backed precedent for FXR engagement, whereas N1-substituted isomers lack this demonstrated pathway relevance, making the target compound the appropriate choice for FXR-focused screening cascades.

• [1] Benson, G. M.; Bleicher, K.; Grether, U.; Kuhn, B.; Richter, H.; Taylor, S. Cyclopentyl- and Cycloheptylpyrazoles. U.S. Patent 8,252,826, August 28, 2012. See Abstract, Detailed Description, and Claims for C4-substitution specificity and FXR agonist activity. View Source

Polar Surface Area and CNS Drug-Likeness vs. Cycloheptyl Analog

The target compound's topological polar surface area (tPSA) is estimated at approximately 48.9 Ų based on the pyrazole ring (28.7 Ų) plus the hydroxyl group (20.2 Ų), placing it well below the commonly cited threshold of 90 Ų for blood-brain barrier penetration and below 140 Ų for oral absorption [1]. In comparison, the cycloheptyl analog cycloheptyl(1H-pyrazol-4-yl)methanol has a comparable tPSA (~48.9 Ų) but a significantly higher computed logP (~3.7 vs. ~1.9–2.6), shifting it further from the CNS drug-like chemical space . The unsubstituted cyclopentyl analog has identical tPSA but lower logP (~1.1), making it potentially too polar for optimal passive membrane permeability. This positions the 1-methylcyclopentyl derivative in a favorable CNS-accessible physicochemical window relative to its comparators.

tPSA & CNS drug-likeness

Cross-study comparable

tPSA ≈ 48.9 Ų, logP 1.9–2.6; vs. cycloheptyl logP ~3.7.

Reported physicochemical window may support CNS penetration models better than more lipophilic cycloheptyl analog.

Computed tPSA; no experimental BBB data.

Evidence Dimension	Topological polar surface area (tPSA) and CNS drug-likeness profile
Target Compound Data	Estimated tPSA ≈ 48.9 Ų; computed logP ≈ 1.9–2.6; 1 H-bond donor (OH), 2 H-bond acceptors (pyrazole N, OH); MW 194.27; rotatable bonds: 3
Comparator Or Baseline	Cycloheptyl(1H-pyrazol-4-yl)methanol: tPSA ≈ 48.9 Ų, logP ≈ 3.7 (ChemSrc); 2-Cyclohexyl-1-(1H-pyrazol-4-yl)ethan-1-ol: tPSA ≈ 48.9 Ų, logP ≈ 2.4; 2-Cyclopentyl-1-(1H-pyrazol-4-yl)ethan-1-ol: tPSA ≈ 48.9 Ų, logP ≈ 1.1
Quantified Difference	tPSA identical across comparators; logP differentiates: target compound ~0.5 units lower than cyclohexyl, ~1.1–1.8 units lower than cycloheptyl, ~0.8–1.5 units higher than unsubstituted cyclopentyl
Conditions	Computed properties; tPSA based on fragment-based calculation method (Ertl et al.); no experimental logP or PAMPA data available

Why This Matters

The combination of low tPSA (< 90 Ų) and moderate logP (1.9–2.6) makes the target compound a superior starting point for CNS-penetrant lead optimization compared to the overly lipophilic cycloheptyl analog or the potentially suboptimal unsubstituted cyclopentyl analog, guiding procurement toward programs requiring brain exposure.

• [1] Ertl, P.; Rohde, B.; Selzer, P. Fast Calculation of Molecular Polar Surface Area as a Sum of Fragment-Based Contributions and Its Application to the Prediction of Drug Transport Properties. J. Med. Chem. 2000, 43 (20), 3714–3717. DOI: 10.1021/jm000942e. View Source

2-(1-Methylcyclopentyl)-1-(1H-pyrazol-4-yl)ethan-1-ol: Application Scenarios

FXR Agonist Hit-to-Lead and Lead Optimization for Dyslipidemia

The compound's structural alignment with the Roche FXR modulator patent (US8252826) C4-substituted cyclopentylpyrazole series makes it a suitable starting scaffold for FXR agonist hit-to-lead programs. Its intermediate logP (~1.9–2.6) provides a balanced permeability-solubility profile for oral dyslipidemia therapies, where target engagement occurs in the liver and intestine—tissues with high FXR expression [1]. Procurement of this specific compound, rather than the N1-substituted isomer 1-(1-cyclopentyl-1H-pyrazol-4-yl)ethan-1-ol, is essential because only the C4 substitution pattern has demonstrated patent-backed FXR agonist precedent. The quaternary 1-methylcyclopentyl center further differentiates it from the unsubstituted cyclopentyl analog by offering a distinct steric environment for SAR exploration around the cycloalkyl binding pocket. [1]

CNS-Penetrant Lead Generation from Favorable Physicochemical Profile

With an estimated tPSA of ~48.9 Ų (well below the 90 Ų BBB threshold) and a computed logP of ~1.9–2.6, this compound occupies physicochemical space consistent with CNS drug-likeness [1]. It offers a more CNS-favorable logP than the cycloheptyl analog (logP ~3.7) and better predicted permeability than the unsubstituted cyclopentyl analog (logP ~1.1). For neuroscience programs—such as PDE10A inhibition for schizophrenia or Huntington's disease, where related cyclopentylpyrazole scaffolds have shown activity [2]—this compound provides a balanced starting point for achieving brain exposure without excessive lipophilicity-driven promiscuity or metabolic liability. [1][2]

Fragment-Based Drug Design and Conformational Restriction

The 1-methylcyclopentyl group's quaternary carbon center imposes conformational restriction on the ethanol linker, reducing the entropic penalty upon target binding relative to conformationally flexible cyclohexyl or unsubstituted cyclopentyl analogs. This property is valuable in fragment-based drug design (FBDD), where pre-organized ligands with fewer rotatable degrees of freedom typically exhibit higher ligand efficiency [1]. The compound's MW of 194.27 Da places it at the upper end of traditional fragment space (MW < 300), making it suitable as a 'lead-like' fragment for X-ray crystallography soaking experiments or SPR-based fragment screening against nuclear receptors, bromodomains, or kinases. [1]

Synthetic Building Block for Parallel SAR Library Synthesis

The bifunctional nature of this compound—combining a free secondary hydroxyl group with an unsubstituted pyrazole NH—enables divergent parallel synthesis strategies. The hydroxyl group can be elaborated via esterification, etherification, or oxidation to the corresponding ketone, while the pyrazole N1 position can be alkylated or arylated independently [1]. The 1-methylcyclopentyl group provides steric shielding that can direct regioselective N1 vs. N2 functionalization, a synthetic advantage over less hindered cycloalkyl analogs. For medicinal chemistry groups building focused FXR modulator or kinase inhibitor libraries, this scaffold supports rapid analog generation with systematic cycloalkyl SAR exploration. [1]

Application

Selection Property

Validation Focus

FXR agonist lead optimization

C4-substituted pyrazole with patent precedent

FXR transactivation assay fit; selectivity over other nuclear receptors

CNS-penetrant lead generation

Moderate logP and low tPSA chemotype

Brain exposure models; PAMPA or in vivo Kpuu confirmation

Fragment-based drug design

Quaternary carbon conformational restriction

Ligand efficiency metrics; X-ray or SPR binding mode characterization

Parallel SAR library synthesis

Bifunctional scaffold with free OH and NH

Regioselective N-functionalization; cycloalkyl SAR tolerance

• [1] Benson, G. M.; Bleicher, K.; Grether, U.; Kuhn, B.; Richter, H.; Taylor, S. Cyclopentyl- and Cycloheptylpyrazoles. U.S. Patent 8,252,826, August 28, 2012. See FXR tissue expression patterns and therapeutic rationale. View Source
• [2] Nagasawa, M.; Mackenzie, S. J. Phosphodiesterase 10A Inhibitor. U.S. Patent Application US20110136816A1, June 9, 2011. See cyclopentylpyrazole PDE10A inhibitor examples. View Source